1-(2-fluorophenyl)-4-(3-phenylbutyl)piperazine

• IUPAC Name: 1-(2-fluorophenyl)-4-(3-phenylbutyl)piperazine
• InChI: InChI=1S/C20H25FN2/c1-17(18-7-3-2-4-8-18)11-12-22-13-15-23(16-14-22)20-10-6-5-9-19(20)21/h2-10,17H,11-16H2,1H3
• InChI Key: BZYRGPLDDVQNDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCN1CCN(CC1)C2=CC=CC=C2F)C3=CC=CC=C3
• Molecular Formula: C20H25FN2
• Molecular Weight: 312.4 g/mol

Description

1-(2-fluorophenyl)-4-(3-phenylbutyl)piperazine, also known as 3-FPPP, is a synthetic compound that belongs to the class of piperazines. It is a psychoactive drug that has been used for recreational purposes due to its stimulant properties. However, it has also been the subject of scientific research due to its potential therapeutic applications. In

Mechanism of Action

The exact mechanism of action of 1-(2-fluorophenyl)-4-(3-phenylbutyl)piperazine is not fully understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. It may also act on serotonin receptors, which could contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
1-(2-fluorophenyl)-4-(3-phenylbutyl)piperazine has been shown to increase dopamine and norepinephrine levels in the brain. This could contribute to its stimulant properties and potential as an antidepressant and anxiolytic agent. It has also been shown to have neuroprotective effects, which could be beneficial in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorophenyl)-4-(3-phenylbutyl)piperazine in lab experiments is its potential as a therapeutic agent. It has been shown to have a range of potential therapeutic applications, which could make it a valuable tool in research. However, one limitation is its potential for abuse. It is a psychoactive drug that has been used for recreational purposes, which could make it difficult to control in lab settings.

Future Directions

There are several potential future directions for research on 1-(2-fluorophenyl)-4-(3-phenylbutyl)piperazine. One direction is to further study its potential as an antidepressant and anxiolytic agent. It could also be studied for its potential in treating drug addiction and for its neuroprotective properties. Additionally, further research could be done to understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 1-(2-fluorophenyl)-4-(3-phenylbutyl)piperazine involves the reaction of 2-fluoroaniline and 3-phenylbutylamine in the presence of a catalyst. The reaction produces 1-(2-fluorophenyl)-4-(3-phenylbutyl)piperazine as the final product. The purity of the compound can be improved by recrystallization.

Scientific Research Applications

1-(2-fluorophenyl)-4-(3-phenylbutyl)piperazine has been the subject of scientific research due to its potential therapeutic applications. It has been studied for its potential as an antidepressant, anxiolytic, and antipsychotic agent. It has also been studied for its potential in treating drug addiction and for its neuroprotective properties.